Cas no 98519-11-0 (1-{[(2R,4R)-2-(5,7-dichloro-1-benzofuran-2-yl)-4-(ethoxymethyl)-1,3-dioxolan-2-yl]methyl}-1H-imidazole)

• Product name: 1-{[(2R,4R)-2-(5,7-dichloro-1-benzofuran-2-yl)-4-(ethoxymethyl)-1,3-dioxolan-2-yl]methyl}-1H-imidazole
• CAS No: 98519-11-0
• MF: C₁₈H₁₈Cl₂N₂O₄
• MW: 397.252522945404
• CID: 1990514
• PubChem ID: 3062592

1-{[(2R,4R)-2-(5,7-dichloro-1-benzofuran-2-yl)-4-(ethoxymethyl)-1,3-dioxolan-2-yl]methyl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-{[(2R,4R)-2-(5,7-dichloro-1-benzofuran-2-yl)-4-(ethoxymethyl)-1,3-dioxolan-2-yl]methyl}-1H-imidazole
• 1-[[(2R,4R)-2-(5,7-dichloro-1-benzofuran-2-yl)-4-(ethoxymethyl)-1,3-dioxolan-2-yl]methyl]imidazole
• DTXSID90243606
• 98519-11-0
• 1H-Imidazole, 1-((2-(5,7-dichloro-2-benzofuranyl)-4-(ethoxymethyl)-1,3-dioxolan-2-yl)methyl)-, cis-
• DTXCID80166097

• Inchi： InChI=1S/C18H18Cl2N2O4/c1-2-23-8-14-9-24-18(26-14,10-22-4-3-21-11-22)16-6-12-5-13(19)7-15(20)17(12)25-16/h3-7,11,14H,2,8-10H2,1H3/t14-,18-/m1/s1
• InChI Key： KHGOTKDBPDRJOL-RDTXWAMCSA-N
• SMILES： CCOCC1COC(O1)(CN2C=CN=C2)C3=CC4=CC(=CC(=C4O3)Cl)Cl

Computed Properties

• Exact Mass: 396.064
• Monoisotopic Mass: 396.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 566.2°C at 760 mmHg
• Flash Point: 296.2°C
• Refractive Index: 1.632